![molecular formula C18H18N2O3 B2743104 2-methoxy-N-(4-(2-oxopyrrolidin-1-yl)phenyl)benzamide CAS No. 941992-70-7](/img/structure/B2743104.png)
2-methoxy-N-(4-(2-oxopyrrolidin-1-yl)phenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-methoxy-N-(4-(2-oxopyrrolidin-1-yl)phenyl)benzamide is a synthetic chemical compound. It belongs to the class of organic compounds known as benzanilides, which are aromatic compounds containing an anilide group in which the carboxamide group is substituted with a benzene ring .
Synthesis Analysis
The synthesis of similar compounds often involves the reaction of substituted salicylaldehydes and 2-(2-oxopyrrolidin-1-yl)acetamide, leading to the respective Schiff base intermediates .Scientific Research Applications
Medicinal Chemistry and Drug Discovery
The pyrrolidine ring in this compound serves as a versatile scaffold for drug development. Medicinal chemists appreciate its unique properties, including efficient exploration of pharmacophore space due to sp³ hybridization, stereogenicity of carbons, and non-planarity (referred to as “pseudorotation”). Researchers have synthesized bioactive molecules containing the pyrrolidine ring and its derivatives, such as pyrrolizines, pyrrolidine-2-one, and pyrrolidine-2,5-diones. These compounds exhibit target selectivity and potential therapeutic applications .
Fluorous Biphasic Catalysis
2-(4-Methoxyphenyl)ethanol, a derivative of our compound, serves as an internal standard in fluorous biphasic catalysis reactions. Researchers use it to enhance reaction efficiency and selectivity in various chemical processes .
Antioxidant Activity
Although specific studies on our compound’s antioxidant properties are limited, related molecules with similar structural features have been investigated. The pyrrolidine ring’s presence may contribute to antioxidant effects, but further research is needed to confirm this .
Antibacterial Agents
The SAR (structure-activity relationship) of pyrrolidine derivatives reveals interesting trends. For instance, antibacterial activity increases with certain N’-substituents (e.g., N’-Ph) and 4’-phenyl substituents. Researchers have explored these relationships to design potent antibacterial agents .
Tuberculosis Drug Development
While not directly studied for tuberculosis, compounds with similar structural motifs have been evaluated for anti-tubercular activity. Researchers design and synthesize derivatives to enhance efficacy against Mycobacterium tuberculosis .
Spiro Compounds in Organic Synthesis
The compound’s spiro[4.4]nonane structure offers opportunities in organic synthesis. Researchers have explored its functionalization and reactivity, leading to novel spirocyclic compounds with potential applications in diverse fields .
Mechanism of Action
Target of Action
Compounds with similar structures have been reported to target various proteins and enzymes, influencing their activity and function .
Mode of Action
It is known that the pyrrolidine ring, a common feature in this compound, can efficiently explore the pharmacophore space due to sp3-hybridization . This allows the compound to interact with its targets in a unique manner, potentially leading to changes in their function .
Biochemical Pathways
Compounds with similar structures have been shown to influence various biological pathways, leading to downstream effects .
Pharmacokinetics
These properties are crucial in determining the bioavailability of the compound
Result of Action
Compounds with similar structures have been shown to exhibit various biological activities .
Action Environment
Environmental factors such as pH, temperature, and presence of other molecules can significantly affect the action of a compound .
properties
IUPAC Name |
2-methoxy-N-[4-(2-oxopyrrolidin-1-yl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O3/c1-23-16-6-3-2-5-15(16)18(22)19-13-8-10-14(11-9-13)20-12-4-7-17(20)21/h2-3,5-6,8-11H,4,7,12H2,1H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYNIZMSILDMEKQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)N3CCCC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-methoxy-N-[4-(2-oxopyrrolidin-1-yl)phenyl]benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.